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Compound of Interest

Compound Name: MS-PEGS5-t-butyl ester

Cat. No.: B609355

Essential Safety and Handling of MS-PEG5-t-
butyl ester

Disclaimer: No specific Safety Data Sheet (SDS) for MS-PEG5-t-butyl ester was located. The
following information is synthesized from data on similar polyethylene glycol (PEG) and t-butyl
ester compounds and should be used as a guideline. Always consult with your institution's
Environmental Health and Safety (EHS) department for specific guidance.

This document provides essential safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with MS-PEG5-t-butyl ester.

Physicochemical and Hazard Information

While detailed experimental data for MS-PEG5-t-butyl ester is limited, the following table
summarizes key computed properties and hazard information extrapolated from similar

compounds.
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Property Value/iInformation Source/Analogy
Molecular Formula C16H3207 PubChem CID: 57890909[1]
Molecular Weight 336.42 g/mol PubChem CID: 57890909[1]
CAS Number 874208-93-2 PubChem CID: 57890909[1]
Likely a colorless to light Analogy to Amino-PEG5-t-butyl
Appearance ) ) o
yellowish viscous liquid. ester[2][3]

May cause skin irritation, .
Analogy to Amino-PEG5-t-butyl

Health Hazards serious eye irritation, and
) o ester[4]
respiratory tract irritation.[4]
N Likely requires preheating NFPA 704 rating for
Flammability o
before ignition can occur. Polyethylene Glycol 200[5]
o Generally stable under normal NFPA 704 rating for
Reactivity

laboratory conditions. Polyethylene Glycol 200[5]

Hazard Ratings (Estimated):

Reactivity/Physical

System Health Flammability

Hazard
NFPA 704 1 1 0
HMIS® 2 1 0

Note: These ratings are estimates based on similar compounds and should be confirmed with a
specific SDS if one becomes available.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling MS-PEG5-t-butyl ester.
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Specifications and
PPE Category Item .
Rationale

Chemical splash goggles are
Eye Protection Safety Goggles required to protect against
potential splashes.

Offers protection against a
_ o range of chemicals. Inspect
Hand Protection Nitrile Gloves
gloves for any tears before

use.

A long-sleeved lab coat should
Body Protection Laboratory Coat be worn to protect the skin and

clothing from contamination.

All handling of this compound
) ) ) should be conducted in a
Respiratory Protection Chemical Fume Hood N )
certified chemical fume hood to

minimize inhalation exposure.

Operational Plan: Handling and Storage

Safe Handling Protocol:

o Preparation: Before handling, ensure that a chemical fume hood is operational and that all
necessary PPE is readily available and in good condition. An eyewash station and safety
shower should be accessible.[6]

e Handling:
o Conduct all work in a chemical fume hood.
o Avoid direct contact with skin and eyes.[7]
o Do not breathe in any fumes or vapors.[7]

o Use compatible labware (e.g., glass, polyethylene).
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o Keep the container tightly closed when not in use.[7][8]

e Post-Handling:
o Thoroughly wash hands and any exposed skin with soap and water after handling.[8]
o Decontaminate all surfaces and equipment after use.

Storage:

» Store in a tightly sealed container in a cool, dry, and well-ventilated area.[7]

e For long-term storage, keeping the compound at -20°C is recommended for similar PEG
esters.[2][9][10]

o Keep away from sources of ignition.[7]

Disposal Plan

Proper disposal of MS-PEG5-t-butyl ester and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal:
e Chemical Waste:

o All unused MS-PEG5-t-butyl ester and solutions containing the compound must be
disposed of as hazardous chemical waste.

o Collect liquid waste in a designated, labeled, and sealed container.
o Contaminated Materials:

o All disposable materials that have come into contact with the compound (e.g., gloves,
pipette tips, absorbent paper) must be disposed of as solid hazardous waste.

o Place these materials in a clearly labeled, sealed bag or container.

¢ General Guidelines:
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o Do not dispose of this chemical down the drain.
o Follow all local, state, and federal regulations for hazardous waste disposal.
o Consult your institution's EHS department for specific disposal procedures.

Workflow and Logical Relationships

The following diagram illustrates the key steps and logical flow for the safe handling of MS-
PEG5-t-butyl ester.
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Caption: A workflow for the safe handling of MS-PEG5-t-butyl ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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